Cas no 78376-92-8 ([trans-2-(trifluoromethyl)cyclopropyl]methanol)

• Product Name: [trans-2-(trifluoromethyl)cyclopropyl]methanol
• CAS No: 78376-92-8
• MF: C₅H₇F₃O
• MW: 140.103692293167
• MDL: MFCD22421752
• CID: 2885493
• PubChem ID: 13379938
• Update Time: 2025-06-21

[trans-2-(trifluoromethyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• trans-2-trifluoromethylcyclopropylmethanol
• (+/-)-(2-trans-(Trifluoromethyl)cyclopropyl)methanol
• [trans-2-(trifluoromethyl)cyclopropyl]methanol
• YZAYHNYHJCPNAR-IUYQGCFVSA-N
• [(1R,2R)-2-(trifluoromethyl)cyclopropyl]methanol
• (trans-2-(Trifluoromethyl)cyclopropyl)methanol
• Rac-[(1r,2r)-2-(trifluoromethyl)cyclopropyl]methanol
• MFCD22421752
• CS-0242263
• starbld0002765
• 78376-92-8
• 1688678-84-3
• AKOS016015492
• EN300-246605
• TRANS-(2-(TRIFLUOROMETHYL)CYCLOPROPYL)METHANOL
• AT22530
• ((1R,2R)-2-(Trifluoromethyl)cyclopropyl)methanol
• rac-((1R,2R)-2-(trifluoromethyl)cyclopropyl)methanol
• 832-281-8

• MDL： MFCD22421752
• Inchi： 1S/C5H7F3O/c6-5(7,8)4-1-3(4)2-9/h3-4,9H,1-2H2/t3-,4+/m0/s1
• InChI Key： YZAYHNYHJCPNAR-IUYQGCFVSA-N
• SMILES： FC([C@@H]1C[C@H]1CO)(F)F

Computed Properties

• Exact Mass: 140.04489933g/mol
• Monoisotopic Mass: 140.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Additional information on [trans-2-(trifluoromethyl)cyclopropyl]methanol

Comprehensive Overview of [trans-2-(trifluoromethyl)cyclopropyl]methanol (CAS No. 78376-92-8)

[trans-2-(trifluoromethyl)cyclopropyl]methanol (CAS No. 78376-92-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by a cyclopropyl ring substituted with a trifluoromethyl group and a hydroxymethyl group, which confer it distinct chemical and biological properties.

The cyclopropyl moiety is known for its high reactivity and strain energy, making it an attractive scaffold for the design of bioactive molecules. The trifluoromethyl group, on the other hand, is a common functional group in pharmaceuticals due to its electron-withdrawing properties, which can influence the lipophilicity, metabolic stability, and binding affinity of the molecule. The hydroxymethyl group adds further complexity by introducing a potential site for hydrogen bonding and solubility modulation.

Recent studies have explored the potential of [trans-2-(trifluoromethyl)cyclopropyl]methanol in various therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from this scaffold exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of the cyclopropyl ring and trifluoromethyl group appears to enhance the compound's ability to inhibit viral replication.

In addition to antiviral applications, [trans-2-(trifluoromethyl)cyclopropyl]methanol has been investigated for its potential as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively reduce inflammation in vitro by inhibiting key inflammatory mediators such as cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

The synthetic accessibility of [trans-2-(trifluoromethyl)cyclopropyl]methanol has also been a subject of interest. A recent paper in the Tetrahedron Letters described an efficient synthetic route to this compound using transition-metal-catalyzed reactions. This method not only improves the yield but also allows for the facile introduction of various functional groups, facilitating the synthesis of a wide range of derivatives with diverse biological activities.

In terms of pharmacokinetics, studies have shown that [trans-2-(trifluoromethyl)cyclopropyl]methanol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity, as influenced by the trifluoromethyl group, enhances its ability to cross biological membranes, while the hydroxymethyl group contributes to its solubility and stability in physiological environments. These properties make it an attractive candidate for oral administration and long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from this scaffold. Preliminary results have been promising, with several derivatives showing good tolerability and significant therapeutic effects in preclinical models. However, further research is needed to fully understand the mechanisms of action and potential side effects before these compounds can be approved for clinical use.

In conclusion, [trans-2-(trifluoromethyl)cyclopropyl]methanol (CAS No. 78376-92-8) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and synthetic methods, paving the way for future innovations in drug discovery.